Cas no 79456-33-0 (5-Chloro-3-(trifluoromethyl)pyridin-2-amine)

• Product Name: 5-Chloro-3-(trifluoromethyl)pyridin-2-amine
• CAS No: 79456-33-0
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD13185329
• CID: 1040031
• PubChem ID: 18988859
• Update Time: 2024-10-27

5-Chloro-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(trifluoromethyl)pyridin-2-amine
• 5-chloro-3-(trifluoromethyl)-2-Pyridinamine
• WPGLCXZKCAARBY-UHFFFAOYSA-N
• FCH1186249
• AB66723
• AX8237531
• AB0057255
• ST24024035
• Z5142
• 2-Pyridinamine,5-chloro-3-(trifluoromethyl)-
• 2-AMINO-5-CHLORO-3-(TRIFLUOROMETHYL)PYRIDINE
• 5-Chloro-3-(trifluoromethyl)-2-pyridinamine (ACI)
• A864854
• DTXSID50597172
• AKOS015848850
• SY114486
• CS-0019317
• 79456-33-0
• FT-0730461
• DS-2558
• MFCD13185329
• AC-33915
• SCHEMBL1583813
• DB-075595

• MDL： MFCD13185329
• Inchi： 1S/C6H4ClF3N2/c7-3-1-4(6(8,9)10)5(11)12-2-3/h1-2H,(H2,11,12)
• InChI Key： WPGLCXZKCAARBY-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(Cl)C=1)(F)F

Computed Properties

• Exact Mass: 196.00200
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2

Experimental Properties

• Density: 1.507
• Boiling Point: 218 ºC
• Flash Point: 85 ºC
• PSA: 38.91000
• LogP: 2.91720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives